3-bromo-N'-hydroxyimidazo[1,2-a]pyridine-6-carboximidamide

Specification

• CAS No.: 1227957-37-0
• Molecular Formula: C8H7BrN4O
• Molecular Weight: 255.07 g/mol
• IUPAC Name: 3-bromo-N'-hydroxyimidazo[1,2-a]pyridine-6-carboximidamide
• Standard InChI: InChI=1S/C8H7BrN4O/c9-6-3-11-7-2-1-5(4-13(6)7)8(10)12-14/h1-4,14H,(H2,10,12)
• Standard InChI Key: ONKZJMKNLIVDMH-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC2=NC=C(N2C=C1/C(=N/O)/N)Br
• SMILES: C1=CC2=NC=C(N2C=C1C(=NO)N)Br
• Canonical SMILES: C1=CC2=NC=C(N2C=C1C(=NO)N)Br

Introduction

Imidazo[1,2-a]pyridine derivatives are a class of heterocyclic compounds known for their diverse biological and pharmacological activities. These compounds often exhibit properties such as anticancer, antimicrobial, antimalarial, and anti-inflammatory effects due to their ability to interact with biological targets like enzymes and receptors.

Relevance of Bromine and Hydroxy Groups

• Bromine substitution (at position 3 in this case) often enhances biological activity by increasing lipophilicity or enabling halogen bonding with target proteins.

• Hydroxyl groups contribute to hydrogen bonding, improving solubility and interaction with active sites in enzymes or receptors.

Predicted Applications

Based on similar compounds:

• Anticancer Activity: Imidazo[1,2-a]pyridines are known for their kinase inhibition properties.

• Antimicrobial Potential: Brominated derivatives often show enhanced antimicrobial effects.

• Drug Development: The hydroxyl group may improve drug-likeness by enhancing solubility and bioavailability.

Synthesis

Imidazo[1,2-a]pyridine derivatives are typically synthesized via:

• Cyclization reactions involving pyridine and imidazole precursors.

• Functionalization using halogenation or hydroxylation reagents.

Biological Evaluation

Studies on similar compounds have revealed:

• Cytotoxicity against cancer cell lines (e.g., HCT-116, HepG2).

• Antibacterial and antifungal activity.

• Potential as enzyme inhibitors (e.g., kinases or oxidoreductases).